Cas no 2248221-12-5 ((2S)-2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid)

• Product Name: (2S)-2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid
• CAS No: 2248221-12-5
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6558524
• PubChem ID: 137940126
• Update Time: 2025-11-01

(2S)-2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid
• 2248221-12-5
• EN300-6506005

• Inchi： 1S/C14H18O2/c1-10(12(15)16)14(9-13(14,2)3)11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,15,16)/t10-,14?/m1/s1
• InChI Key： ZDJNDGDMPXAABJ-IAPIXIRKSA-N
• SMILES： OC([C@@H](C)C1(C2C=CC=CC=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid

(2S)-2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2248221-12-5, commonly referred to as (2S)-2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The cyclopropane ring at its core is a distinctive element, contributing to its stability and reactivity. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

Structural Analysis: The molecule consists of a cyclopropane ring substituted with two methyl groups and a phenyl group. The propanoic acid moiety attached to the cyclopropane ring introduces acidity and enhances solubility. This structure is reminiscent of naturally occurring compounds, suggesting potential bioavailability and efficacy. Researchers have explored the stereochemistry of this compound, particularly the S configuration at the chiral center, which is crucial for its biological activity.

Synthesis and Characterization: The synthesis of (2S)-2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid involves multi-step organic reactions, including cyclopropanation techniques. Advanced spectroscopic methods such as NMR and X-ray crystallography have been employed to confirm its structure. These studies have provided insights into the spatial arrangement of atoms, which is vital for understanding its interactions with biological targets.

Biological Activity: Recent research has focused on the pharmacological properties of this compound. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting anti-inflammatory potential. Additionally, studies on cellular uptake and metabolism indicate that this compound may exhibit favorable pharmacokinetic profiles, making it suitable for systemic administration.

Applications in Drug Development: The unique combination of a cyclopropane ring and a propanoic acid group makes this compound an attractive lead for drug discovery programs targeting chronic inflammatory diseases. Collaborative efforts between academic institutions and pharmaceutical companies have led to preclinical trials exploring its efficacy in animal models of arthritis and neuroinflammation.

Safety and Toxicology: As part of regulatory requirements, comprehensive safety assessments have been conducted on (2S)-2-(2,2-Dimethyl-1-phenylcyclopropyl)propanoic acid. These studies have revealed minimal toxicity at therapeutic doses, supporting its potential for clinical use. However, further investigations are underway to evaluate long-term effects and identify any off-target interactions.

Future Directions: The ongoing research on this compound emphasizes the need for continuous optimization of its properties. Future work may involve modifying the substituents on the cyclopropane ring to enhance potency or reduce adverse effects. Additionally, computational modeling approaches are being utilized to predict interactions with various biological systems, aiding in the design of next-generation analogs.